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Compound of Interest

Compound Name: 1,8-Bis(diphenylphosphino)octane

Cat. No.: B1339285

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential information on the operational and disposal
procedures for 1,8-Bis(diphenylphosphino)octane, a common organophosphine ligand.
Adherence to these guidelines is critical for minimizing risks and complying with regulatory
standards.

Key Physical and Chemical Properties

Understanding the fundamental properties of a substance is the first step toward safe handling
and disposal. Below is a summary of key data for 1,8-Bis(diphenylphosphino)octane and
similar phosphine compounds.

Property Value

Molecular Formula C32H36P2

Appearance White powder

Melting Point 103-105 °C

Storage Temperature 2-8°C under inert gas (Nitrogen or Argon)
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Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for 1,8-Bis(diphenylphosphino)octane was not
identified, related organophosphine compounds are known to present certain hazards. Users
should handle this chemical with appropriate caution.

Potential Hazards:

e May cause respiratory irritation.[1][2][3]

o Can cause skin and serious eye irritation.[2][3]
e May be harmful if swallowed.[4]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[2]

Hand Protection: Use protective gloves.[2]

Respiratory Protection: Required when dust is generated.[1]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Proper Disposal Protocol

The disposal of 1,8-Bis(diphenylphosphino)octane must be conducted in strict accordance
with national and local regulations.[1] Do not dispose of this chemical with household garbage
or allow it to reach sewage systems.[5]

Step-by-Step Disposal Procedure:

o Consult Regulations: Always begin by consulting your institution's environmental health and
safety (EHS) office and reviewing local, state, and federal regulations for chemical waste
disposal.

» Original Container: Whenever possible, leave the chemical in its original container.[1] This
ensures proper labeling and hazard communication.
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» No Mixing: Do not mix 1,8-Bis(diphenylphosphino)octane with other waste materials.[1]

o Labeling: Ensure the container is clearly and accurately labeled with the chemical name and
any associated hazards.

e Segregation: Store the waste container in a designated, well-ventilated area, away from
incompatible materials.

e Waste Collection: Arrange for collection by a licensed hazardous waste disposal company.
Provide them with a complete and accurate description of the waste.

o Empty Containers: Handle uncleaned, empty containers in the same manner as the product
itself.[1] They should be triple-rinsed with a suitable solvent, and the rinsate collected and
disposed of as hazardous waste.

Emergency Procedures

In the event of a spill or exposure, follow these immediate safety measures:

 Inhalation: If inhaled, move the person to fresh air and keep them comfortable for breathing.
Call a poison center or doctor if you feel unwell.[1][2][6]

o Skin Contact: In case of skin contact, immediately take off all contaminated clothing and
rinse the skin with water or shower.[1]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[2][6]

 Ingestion: If swallowed, immediately make the victim drink water (two glasses at most).
Consult a physician.[1][4]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of 1,8-
Bis(diphenylphosphino)octane.
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Caption: Disposal workflow for 1,8-Bis(diphenylphosphino)octane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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